Ammonium dichromate Ammonium dichromate Ammonium dichromate is a hexavalent chromium compound with a high oxidation potential. Hexavalent chromium is potent carcinogen and an environmental pollutant.
Ammonium dichromate is a bright orange red crystalline solid. It is readily ignited and burns producing a voluminous green residue. If heated in a closed container, the container may rupture due to the decomposition of the material. It may also act as a strong oxidizing agent if mixed with or contaminated with combustible material. It is soluble in water.
Brand Name: Vulcanchem
CAS No.: 7789-09-5
VCID: VC21203535
InChI: InChI=1S/2Cr.2H3N.7O/h;;2*1H3;;;;;;;/q;;;;;;;;;2*-1/p+2
SMILES: [NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
Molecular Formula: (NH4)2Cr2O7
Cr2H8N2O7
Molecular Weight: 252.07 g/mol

Ammonium dichromate

CAS No.: 7789-09-5

Cat. No.: VC21203535

Molecular Formula: (NH4)2Cr2O7
Cr2H8N2O7

Molecular Weight: 252.07 g/mol

* For research use only. Not for human or veterinary use.

Ammonium dichromate - 7789-09-5

Specification

Description Ammonium dichromate is a hexavalent chromium compound with a high oxidation potential. Hexavalent chromium is potent carcinogen and an environmental pollutant.
Ammonium dichromate is a bright orange red crystalline solid. It is readily ignited and burns producing a voluminous green residue. If heated in a closed container, the container may rupture due to the decomposition of the material. It may also act as a strong oxidizing agent if mixed with or contaminated with combustible material. It is soluble in water.
CAS No. 7789-09-5
Molecular Formula (NH4)2Cr2O7
Cr2H8N2O7
Molecular Weight 252.07 g/mol
IUPAC Name diazanium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
Standard InChI InChI=1S/2Cr.2H3N.7O/h;;2*1H3;;;;;;;/q;;;;;;;;;2*-1/p+2
Standard InChI Key JOSWYUNQBRPBDN-UHFFFAOYSA-P
SMILES [NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
Canonical SMILES [NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
Colorform Bright orange-red monoclinic prisms
Solid at 15 °C and 1 atm
Orange needles
Melting Point Decomposes 180 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator